![molecular formula C12H15F2NO2S B4439591 N-(3,4-difluorophenyl)cyclohexanesulfonamide](/img/structure/B4439591.png)
N-(3,4-difluorophenyl)cyclohexanesulfonamide
Overview
Description
N-(3,4-difluorophenyl)cyclohexanesulfonamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that has been used for decades to treat pain and inflammation. However, recent scientific research has revealed that Diflunisal has potential applications beyond its traditional use as an analgesic. In
Mechanism of Action
N-(3,4-difluorophenyl)cyclohexanesulfonamide works by inhibiting the activity of COX-2, which is involved in the production of prostaglandins that cause inflammation. By reducing the production of these inflammatory molecules, N-(3,4-difluorophenyl)cyclohexanesulfonamide can reduce pain and inflammation. Additionally, N-(3,4-difluorophenyl)cyclohexanesulfonamide has been found to modulate protein aggregation by stabilizing proteins and preventing their misfolding and aggregation.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)cyclohexanesulfonamide has been found to have several biochemical and physiological effects. It can reduce pain and inflammation by inhibiting the production of prostaglandins. Additionally, N-(3,4-difluorophenyl)cyclohexanesulfonamide has been found to modulate protein aggregation by stabilizing proteins and preventing their misfolding and aggregation. This can potentially prevent the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
N-(3,4-difluorophenyl)cyclohexanesulfonamide has several advantages for lab experiments. It is readily available and relatively inexpensive. Additionally, it has been extensively studied and its mechanism of action is well understood. However, N-(3,4-difluorophenyl)cyclohexanesulfonamide also has some limitations. It can be toxic at high doses and can interfere with other biochemical processes in the body. Additionally, its effects on protein aggregation may be dependent on the specific protein being studied.
Future Directions
There are several future directions for the use of N-(3,4-difluorophenyl)cyclohexanesulfonamide in scientific research. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(3,4-difluorophenyl)cyclohexanesulfonamide's ability to modulate protein aggregation could potentially prevent the development of these diseases. Additionally, N-(3,4-difluorophenyl)cyclohexanesulfonamide could be used in the development of new drugs that target COX-2, which is involved in the production of prostaglandins that cause inflammation. Finally, N-(3,4-difluorophenyl)cyclohexanesulfonamide could be used in the study of protein folding and aggregation, which has implications for the development of new therapies for a wide range of diseases.
Scientific Research Applications
N-(3,4-difluorophenyl)cyclohexanesulfonamide has been found to have potential applications in scientific research beyond its traditional use as an analgesic. Recent studies have shown that N-(3,4-difluorophenyl)cyclohexanesulfonamide can be used to modulate protein aggregation, which is a key factor in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(3,4-difluorophenyl)cyclohexanesulfonamide has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that cause inflammation.
properties
IUPAC Name |
N-(3,4-difluorophenyl)cyclohexanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO2S/c13-11-7-6-9(8-12(11)14)15-18(16,17)10-4-2-1-3-5-10/h6-8,10,15H,1-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRQRHKXSGLFKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)NC2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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